(4-Tetrazol-1-yl-phenyl)-acetic acid hydrazide
Overview
Description
“(4-Tetrazol-1-yl-phenyl)-acetic acid hydrazide” is a research chemical with the CAS number 832737-53-8 . It has a molecular weight of 218.22 and a molecular formula of C9H10N6O . The IUPAC name for this compound is 2-[4-(tetrazol-1-yl)phenyl]acetohydrazide .
Molecular Structure Analysis
The tetrazole is a five-membered aza compound with 6π electrons, and 5-substituted tetrazole reactivity is similar to aromatic compounds . The presence of free N-H causes the acidic nature of tetrazoles and forms both aliphatic and aromatic heterocyclic compounds .Physical and Chemical Properties Analysis
“this compound” has a density of 1.5±0.1 g/cm3 . It has a complexity of 240 and a topological polar surface area of 98.7 . It has a rotatable bond count of 3 and a hydrogen bond donor count of 2 .Scientific Research Applications
Anticancer Research
(4-Tetrazol-1-yl-phenyl)-acetic acid hydrazide derivatives, like cinnamic acid hydrazides, have received significant attention in medicinal research due to their rich medicinal tradition and potential as synthetic antitumor agents. These derivatives are chemically versatile, offering multiple reactive sites for modification, which has led to a variety of cinnamoyl derivatives being evaluated for their antitumor efficacy. This area of research highlights the underutilized potential of such compounds in anticancer research, suggesting a promising avenue for the development of new therapeutic agents (De, Baltas, & Bedos-Belval, 2011).
Antimicrobial Activity
Hydrazide-hydrazone derivatives, including those related to this compound, exhibit a wide range of biological activities, including significant antimicrobial properties. These compounds have been extensively studied for their potential as antibacterial, antitubercular, antifungal, and antiprotozoal agents. The focus on antimicrobial activity in recent literature underscores the versatility and potential of hydrazide-hydrazone derivatives in addressing microbial resistance and developing new antimicrobial therapies (Popiołek, 2016); (Popiołek, 2021).
Psychotropic Activity and Drug Development
Research in the field of psychopharmacology has explored the potential of phosphorylacetohydrazides, closely related to this compound, in developing drugs with psychotropic activity. This includes compounds with tranquilizing, anti-alcohol, antidepressant, and antiepileptic properties. The exploration of new series of these compounds has revealed their potential in improving memory and learning, neuroprotective properties, and correcting behavioral disorders, indicating a promising direction for future drug development in psychopharmacology (Semina et al., 2016).
Antitubercular Activity
Some derivatives of this compound have been investigated for their antitubercular activity, demonstrating the potential of these compounds in the fight against tuberculosis. The modification of isoniazid structure to include hydrazide-hydrazone elements has resulted in compounds with in vitro efficacy against various mycobacterial strains, highlighting the significance of structural modification in enhancing antimycobacterial potency and offering new leads for antitubercular drug development (Asif, 2014).
Mechanism of Action
Target of Action
Similar compounds have shown potent inhibitory activities against cancer cell lines such as mcf-7 and hct-116 . These cell lines are often used in research as models for breast cancer and colon cancer, respectively.
Pharmacokinetics
It is noted that tetrazole derivatives offer a more appreciative pharmacokinetic profile and play the role of a metabolically stable substitute for carboxylic acid functional group .
Result of Action
Similar compounds have been shown to exhibit potent inhibitory activities against cancer cell lines, indicating that they may have a cytotoxic effect .
Properties
IUPAC Name |
2-[4-(tetrazol-1-yl)phenyl]acetohydrazide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N6O/c10-12-9(16)5-7-1-3-8(4-2-7)15-6-11-13-14-15/h1-4,6H,5,10H2,(H,12,16) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WDNMZSRTZZEGLS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CC(=O)NN)N2C=NN=N2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10N6O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301239497 | |
Record name | 4-(1H-Tetrazol-1-yl)benzeneacetic acid hydrazide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301239497 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
218.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
832737-53-8 | |
Record name | 4-(1H-Tetrazol-1-yl)benzeneacetic acid hydrazide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=832737-53-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-(1H-Tetrazol-1-yl)benzeneacetic acid hydrazide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301239497 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.